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Compound of Interest

Compound Name: 1-Ethoxy-2-heptanone

Cat. No.: B15474358 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the stability and recommended storage conditions

for 1-Ethoxy-2-heptanone, a chemical compound of interest in various research and

development applications. Due to a lack of specific stability and storage data for 1-Ethoxy-2-
heptanone, this document extrapolates best practices based on the chemical properties of its

constituent functional groups: a ketone and an ether.

Chemical and Physical Properties
A summary of the known physical and chemical properties of 1-Ethoxy-2-heptanone is

presented below. These properties are essential for understanding its handling and storage

requirements.
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Property Value

Molecular Formula C9H18O2[1]

Molecular Weight 158.24 g/mol [1]

Appearance
Clear, colorless liquid (presumed based on

similar ketones)[2]

Odor
Likely fruity or cheesy, characteristic of

ketones[3][4]

Flash Point
Expected to be a flammable liquid (based on

similar ketones)[3]

Solubility
Slightly soluble in water (presumed based on

similar ketones)[2]

Stability Profile
While specific stability studies on 1-Ethoxy-2-heptanone are not readily available in the public

domain, the stability can be inferred from the general reactivity of its functional groups.

Ketone Functional Group: Ketones are generally stable compounds.[5] However, they can

undergo reactions under certain conditions. The presence of alpha-hydrogens makes them

susceptible to enolization, which can lead to racemization if the alpha-carbon is a stereocenter.

Ketones can also undergo oxidation, though they are generally less reactive than aldehydes.

Strong oxidizing agents should be avoided.

Ether Functional Group: Ethers are relatively unreactive and are stable to many reagents.[5][6]

A significant concern with ethers is the potential for peroxide formation upon exposure to air

and light.[6] These peroxides can be explosive, especially upon concentration. Therefore, it is

crucial to store ethers in airtight containers, protected from light.

Recommended Storage Conditions
Proper storage is critical to maintain the integrity and safety of 1-Ethoxy-2-heptanone. The

following table summarizes the recommended storage conditions based on general guidelines

for flammable liquids, ketones, and ethers.
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Parameter Recommendation Rationale

Temperature Store in a cool, dry place.[3]
Minimizes evaporation and

potential degradation.

Atmosphere

Store under an inert

atmosphere (e.g., nitrogen or

argon).

Prevents peroxide formation

and oxidation.

Container

Tightly sealed, light-resistant

containers (e.g., amber glass

bottles).[3][7]

Protects from air and light to

prevent peroxide formation.

Ensures containment of a

flammable liquid.

Ventilation
Store in a well-ventilated area.

[3]

Prevents the accumulation of

flammable vapors.

Segregation

Store away from strong

oxidizing agents, acids, and

bases.[7][8] Segregate from

incompatible materials.[8]

Prevents potentially hazardous

reactions.

Ignition Sources

Keep away from heat, sparks,

open flames, and other ignition

sources.[3][7]

Prevents ignition of the

flammable liquid and its

vapors.

Handling and Experimental Protocols
Given the presumed flammability and potential for peroxide formation, specific handling

procedures should be followed.

General Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Ground and bond containers when transferring material to prevent static discharge.
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Avoid breathing vapors.

Date containers upon receipt and upon opening to track the age of the chemical and

potential for peroxide formation.[7]

Protocol for Detecting Peroxides: Before using any ether that has been opened and stored for

an extended period, it is crucial to test for the presence of peroxides. A common qualitative test

involves the use of potassium iodide (KI).

Materials:

1-Ethoxy-2-heptanone sample

10% aqueous potassium iodide solution

Starch solution (optional, as an indicator)

Test tube

Procedure:

Add 1-2 mL of the 1-Ethoxy-2-heptanone sample to a test tube.

Add an equal volume of the 10% potassium iodide solution.

Shake the mixture.

A yellow to brown color indicates the presence of peroxides (due to the formation of iodine).

A blue-black color will be observed if a starch indicator is added.

If peroxides are present, the chemical should be properly disposed of or treated to remove

the peroxides before use.

Logical Workflow for Handling and Storage
The following diagram illustrates the recommended workflow for the safe handling and storage

of 1-Ethoxy-2-heptanone.
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Workflow for Handling and Storage of 1-Ethoxy-2-heptanone

Receiving and Initial Storage

Usage and Handling

Long-term Storage

Disposal

Receive Shipment

Inspect Container for Damage

Date Container (Received)

Store in Designated Flammable Liquid Cabinet

Transfer to Fume Hood

Test for Peroxides (if previously opened)

Use in Experiment

Peroxides Absent

Dispose of as Hazardous Waste

Peroxides Present

Return to Storage

Store in Cool, Dry, Dark, Ventilated Area

Segregate from Incompatibles

Store Under Inert Atmosphere

Click to download full resolution via product page
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Caption: Recommended workflow for receiving, handling, storing, and disposing of 1-Ethoxy-2-
heptanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15474358?utm_src=pdf-body
https://www.benchchem.com/product/b15474358?utm_src=pdf-body
https://www.benchchem.com/product/b15474358?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1-Ethoxy-2-heptanone
https://pubchem.ncbi.nlm.nih.gov/compound/2-Heptanone
https://www.lgcstandards.com/medias/sys_master/root/h11/h2d/11085611040798/new-SDS_DRE-C15088000_ST-WB-MSDS-2816845-1-1-1/new-SDS-DRE-C15088000-ST-WB-MSDS-2816845-1-1-1.PDF
https://www.thegoodscentscompany.com/data/rw1002111.html
https://www2.chemistry.msu.edu/faculty/reusch/virttxtjml/aldket1.htm
https://en.wikipedia.org/wiki/Ether
https://www.towson.edu/public-safety/environmental-health-safety/documents/chemicalstorageguidelinesupdated.pdf
https://extapps.dec.ny.gov/docs/materials_minerals_pdf/chemstorage.pdf
https://www.benchchem.com/product/b15474358#stability-and-storage-conditions-for-1-ethoxy-2-heptanone
https://www.benchchem.com/product/b15474358#stability-and-storage-conditions-for-1-ethoxy-2-heptanone
https://www.benchchem.com/product/b15474358#stability-and-storage-conditions-for-1-ethoxy-2-heptanone
https://www.benchchem.com/product/b15474358#stability-and-storage-conditions-for-1-ethoxy-2-heptanone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15474358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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